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Compound of Interest

Compound Name: Anthracene, 9-(methylthio)-

CAS No.: 89249-29-6

Cat. No.: B8327294

Get Quote

Executive Summary
Anthracene, 9-(methylthio)- (CAS 89249-29-6), often referred to as 9-methylthioanthracene,

is a specialized polycyclic aromatic hydrocarbon (PAH) derivative characterized by the

substitution of a methylsulfanyl group (-SMe) at the 9-position of the anthracene core.

This compound serves as a critical building block in organic electronics and supramolecular

chemistry. Its utility is defined by two primary mechanistic features:

Electronic Modulation: The electron-donating methylthio group destabilizes the Highest

Occupied Molecular Orbital (HOMO), making the molecule more easily oxidizable than the

parent anthracene. This property is pivotal for p-type organic semiconductors.

Surface Anchoring: The sulfur atom provides a "soft" Lewis base handle, enabling the

formation of Self-Assembled Monolayers (SAMs) on gold (Au) surfaces, essential for

modifying electrode work functions in Organic Field-Effect Transistors (OFETs).
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Property Value Technical Note

CAS Number 89249-29-6

Molecular Formula C₁₅H₁₂S

Molecular Weight 224.32 g/mol

Appearance Pale yellow crystalline solid
Typical of anthracene

derivatives.

Melting Point 125°C
Sharp transition indicates high

crystallinity.

Boiling Point ~376°C
High thermal stability required

for vacuum deposition.

LogP (Octanol/Water) 5.27
Highly lipophilic; practically

insoluble in water.

Solubility CHCl₃, CH₂Cl₂, THF, Toluene

Soluble in non-polar and

moderately polar organic

solvents.

Fluorescence
Blue emission (λ_em ≈ 400-

450 nm)

Quenched relative to

anthracene due to Heavy Atom

Effect (S).

Synthesis & Manufacturing Protocols
Primary Route: Nucleophilic Aromatic Substitution
(S_NAr)
While palladium-catalyzed cross-coupling (Migita-Sugiura-Kosugi) is possible, the most robust

and atom-economical route for the 9-position is the direct nucleophilic substitution of 9-

bromoanthracene using sodium thiomethoxide. The steric bulk of the anthracene ring at the 9-

position actually favors this substitution by preventing ring-opening side reactions common in

less hindered systems.
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Precursor: 9-Bromoanthracene (CAS 1564-64-3) [>98% purity].

Nucleophile: Sodium thiomethoxide (NaSMe) [Dry powder, 95%].

Solvent: N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) [Anhydrous].

Atmosphere: Argon or Nitrogen (Strictly oxygen-free to prevent disulfide formation).

Step-by-Step Protocol
Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar,

reflux condenser, and inert gas inlet.

Solvation: Charge the flask with 9-bromoanthracene (1.0 eq, e.g., 5.14 g, 20 mmol). Add

anhydrous DMF (100 mL). Stir until fully dissolved.

Nucleophile Addition: Add sodium thiomethoxide (1.5 eq, 2.10 g, 30 mmol) in a single portion

against a positive flow of argon.

Expert Insight: Use a slight excess of NaSMe. The thiomethoxide anion is highly

nucleophilic in DMF because the solvent solvates the Na+ cation effectively, leaving the -

SMe anion "naked" and reactive.

Reaction: Heat the mixture to 100°C for 12–16 hours.

Monitoring: Monitor via TLC (Hexane/DCM 9:1). The starting material (Rf ~0.6) will

disappear, replaced by the product (Rf ~0.5) and trace amounts of anthracene

(dehalogenation byproduct).

Workup:

Cool to room temperature.

Pour the reaction mixture into 500 mL of ice-cold water. The product will precipitate as a

yellow solid.[1]

Filter the solid and wash copiously with water to remove residual DMF and salts.
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Purification: Recrystallize from boiling ethanol or a Toluene/Hexane mixture to yield bright

yellow needles.

Synthesis Workflow Diagram

Figure 1: Nucleophilic aromatic substitution pathway for the synthesis of 9-(methylthio)anthracene.
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Functional Applications & Mechanisms[2][3]
Organic Electronics: Charge Transfer
In Organic Field-Effect Transistors (OFETs), 9-(methylthio)anthracene acts as a hole-transport

material. The sulfur atom participates in intermolecular interactions (S···S or S···π), which can

enhance crystal packing and charge carrier mobility compared to unsubstituted anthracene.

HOMO Level Engineering: The -SMe group is an electron donor (+M effect). This raises the

HOMO energy level (making it less negative, e.g., from -5.5 eV to -5.3 eV), thereby lowering

the ionization potential. This facilitates easier hole injection from high-work-function

electrodes like Gold (Au) or Platinum (Pt).

Self-Assembled Monolayers (SAMs)
Researchers utilize 9-(methylthio)anthracene to functionalize gold electrodes. Unlike thiols (-

SH) which form strong covalent Au-S bonds with hydrogen evolution, the thioether (-SMe)

forms a coordinate dative bond with surface gold atoms.

Advantage: The thioether bond is weaker and more reversible than the thiol bond, allowing

for "self-healing" of the monolayer and the ability to study dynamic equilibrium at the

interface.
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Protocol: Immerse a clean Au(111) substrate in a 1 mM ethanolic solution of 9-

(methylthio)anthracene for 24 hours. Rinse with ethanol and dry under N₂.

Electrochemical Mechanism
The compound exhibits reversible oxidation to a stable radical cation, a property utilized in

molecular switches.

Figure 2: Redox behavior showing reversible radical cation formation.
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Handling, Stability, and Safety
Stability Profile

Light Sensitivity: Like most anthracenes, the compound is susceptible to photodimerization

(forming the 4+4 cycloaddition product) upon exposure to UV light in solution. Store in amber

vials.

Oxidation: The sulfide moiety can be oxidized to the sulfoxide (-S(=O)Me) or sulfone (-

S(=O)₂Me) if exposed to strong oxidants (e.g., mCPBA, H₂O₂) or prolonged air exposure in

solution.
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Safety (SDS Summary)
Signal Word: Warning.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Odor Control: While less pungent than thiols, the methylthio derivative can still emit a

sulfurous odor. All synthesis steps involving NaSMe must be performed in a fume hood.

Bleach (hypochlorite) solution should be kept ready to neutralize any spilled sulfide reagents.

References
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(methylthio)-. Available at: [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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